Cas no 60836-10-4 (1,4-Pentadiyn-3-one, 1,5-bis(trimethylsilyl)-)

• Product Name: 1,4-Pentadiyn-3-one, 1,5-bis(trimethylsilyl)-
• CAS No: 60836-10-4
• MF: C₁₁H₁₈OSi₂
• MW: 222.431025028229
• CID: 1622241
• PubChem ID: 10857069
• Update Time: 2025-05-25

1,4-Pentadiyn-3-one, 1,5-bis(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadiyn-3-one, 1,5-bis(trimethylsilyl)-
• CS-0110427
• SCHEMBL11074881
• 1,4-Pentadiyn-3-one,1,5-bis(trimethylsilyl)-
• trimethyl[3-oxo-5-(trimethylsilyl)penta-1,4-diyn-1-yl]silane
• 1,5-bis(trimethylsilyl)penta-1,4-diyn-3-one
• 60836-10-4

• Inchi： 1S/C11H18OSi2/c1-13(2,3)9-7-11(12)8-10-14(4,5)6/h1-6H3
• InChI Key： PKWQXPKFOHOUGK-UHFFFAOYSA-N
• SMILES： [Si](C#CC(C#C[Si](C)(C)C)=O)(C)(C)C

Computed Properties

• Exact Mass: 222.08964
• Monoisotopic Mass: 222.08961826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 1,4-Pentadiyn-3-one, 1,5-bis(trimethylsilyl)-

1,4-Pentadiyn-3-one, 1,5-bis(trimethylsilyl)-

1,4-Pentadiyn-3-one, 1,5-bis(trimethylsilyl)- is a versatile and intriguing compound with the CAS Registry Number 60836-10-4. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique structure and functional properties. The molecule consists of a pentadiynone backbone with two trimethylsilyl (TMS) groups attached at the 1 and 5 positions. This configuration not only imparts stability to the molecule but also renders it highly reactive under specific conditions.

The synthesis of 1,4-Pentadiyn-3-one, 1,5-bis(trimethylsilyl)- typically involves the use of silylation reagents and carefully controlled reaction conditions to ensure the formation of the desired product. Recent advancements in silylation techniques have enabled chemists to achieve higher yields and better purity levels for this compound. Its structure makes it an excellent candidate for various applications in organic synthesis, particularly as a precursor for more complex molecules.

One of the most notable features of 1,4-Pentadiyn-3-one, 1,5-bis(trimethylsilyl)- is its reactivity towards nucleophilic addition reactions. The presence of the TMS groups significantly stabilizes the intermediate species formed during these reactions, making it a valuable tool in the construction of bioactive compounds and advanced materials. For instance, researchers have utilized this compound as a building block for synthesizing antiviral agents and high-performance polymers.

In terms of physical properties, 1,4-Pentadiyn-3-one, 1,5-bis(trimethylsilyl)- exhibits a high degree of thermal stability and low volatility due to the bulky TMS groups. These characteristics make it suitable for use in high-temperature applications and as a stabilizing agent in various chemical formulations. Recent studies have also highlighted its potential as a flame retardant additive in polymer composites.

The application of 1,4-Pentadiyn-3-one, 1,5-bis(trimethylsilyl)- extends into the realm of materials science as well. Its ability to form stable cross-linked networks through Diels-Alder reactions has led to its use in developing advanced adhesives and coatings with exceptional mechanical properties. Furthermore, its role as a precursor for siloxane-based materials has opened new avenues in the development of flexible electronics and biomedical devices.

From a research perspective, 1,4-Pentadiyn-3-one, 1,5-bis(trimethylsilyl)- continues to be a focal point for exploring novel synthetic pathways and material designs. Its unique combination of reactivity and stability positions it as an indispensable compound in modern organic chemistry.